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Compound of Interest

Compound Name: E7766 diammonium salt

Cat. No.: B10828267 Get Quote

Essential Safety and Handling Guide for E7766
Diammonium Salt
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling E7766 diammonium salt (CAS No.:

2242635-03-4)[1]. As a macrocycle-bridged STING agonist, this compound is utilized in

research for its potent pan-genotypic and antitumor activities[2]. The following procedures are

designed to ensure safe handling and disposal, minimizing risk to personnel and the

environment.

Chemical and Physical Properties
A summary of the key chemical and physical properties of E7766 diammonium salt is
provided in the table below.
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Property Value

Chemical Formula C24H26F2N10O8P2S2.2H3N[1]

Molecular Weight 780.66 g/mol [1]

CAS Number 2242635-03-4[1]

Appearance Solid

Purity 99.48%[2]

Storage Conditions

Store at -80°C for up to 6 months or at -20°C for

up to 1 month. Keep sealed and away from

moisture and light.[2]

Hazard Identification and Personal Protective
Equipment (PPE)
E7766 diammonium salt is classified as a skin and eye irritant. The following table outlines the

required PPE for handling this compound.
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PPE Category Minimum Requirement Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield where splashing is

possible[3][4].

Protects against eye irritation

from dust or splashes[3].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber) and a lab coat or

chemical-resistant coveralls[3]

[5][6].

Prevents skin contact,

irritation, and potential

absorption[5].

Respiratory Protection

A NIOSH-approved air-

purifying respirator with a

particulate filter (e.g., N95,

P95, or P100) should be used

when there is a potential for

airborne dust to exceed

exposure limits. In situations

with potential for uncontrolled

release or unknown exposure

levels, a positive-pressure, air-

supplied respirator is

recommended[4][5].

Minimizes inhalation of dust

particles.

Hand Washing
Wash hands thoroughly after

handling the compound[4][5].

Good personal hygiene

practice to prevent accidental

ingestion or cross-

contamination.

Operational Workflow for Safe Handling
The following diagram illustrates the standard operational workflow for handling E7766
diammonium salt in a laboratory setting.
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Operational Workflow for Handling E7766 Diammonium Salt
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Operational Workflow Diagram
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Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Put on all required PPE as outlined in the table above.

Prepare a designated work area, preferably within a chemical fume hood, to minimize

inhalation exposure[7]. Ensure an eyewash station and safety shower are accessible[4].

Handling:

Carefully weigh the required amount of E7766 diammonium salt. Minimize the generation

of dust[4].

If preparing a solution with water, it is recommended to filter and sterilize it using a 0.22

μm filter before use[2].

Conduct the experiment, avoiding contact with skin and eyes[4].

Storage:

Store any unused compound in a tightly sealed container in a cool, dry, and well-ventilated

area, adhering to the recommended storage temperatures (-20°C or -80°C)[2][4].

Emergency Procedures
In case of accidental exposure, follow these first aid measures:
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye

irritation persists, seek medical attention.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of soap and water. If skin

irritation occurs, get medical advice.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms appear[1][4].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention[1].

Spill and Disposal Plan
The following diagram outlines the logical steps for managing a spill and disposing of waste.
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Spill and Disposal Plan

Spill Response

Waste Disposal

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Contain Spill

Clean Up with Absorbent Material

Collect Waste in a Labeled, Sealed Container

Dispose of as Hazardous Waste via Institutional Protocols
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Spill and Disposal Flowchart

Spill Cleanup:
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Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep or vacuum up the material, avoiding dust generation, and place it into a

suitable, labeled container for disposal[4].

Clean the spill area with soap and water.

Disposal:

Dispose of waste material, including contaminated PPE and cleaning materials, in a sealed

and properly labeled container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain unless specifically approved by your institution's environmental health and

safety department[8].

By adhering to these guidelines, researchers can safely handle E7766 diammonium salt,
minimizing risks and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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